Cas no 898428-94-9 (N-(2-ethylphenyl)-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(2-ethylphenyl)-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 898428-94-9
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 6223621
• PubChem ID: 7286872
• Update Time: 2025-05-20

N-(2-ethylphenyl)-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• N-(2-ethylphenyl)-2-(4-(naphthalen-1-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• N-(2-ethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide
• AKOS024662125
• 898428-94-9
• F2580-1426

• Inchi： 1S/C24H21N3O3/c1-2-17-8-4-6-12-20(17)25-22(28)16-26-14-15-27(24(30)23(26)29)21-13-7-10-18-9-3-5-11-19(18)21/h3-15H,2,16H2,1H3,(H,25,28)
• InChI Key： UIKXLWSHDZWNKN-UHFFFAOYSA-N
• SMILES： O=C1C(N(C=CN1C1=CC=CC2C=CC=CC1=2)CC(NC1C=CC=CC=1CC)=O)=O

Computed Properties

• Exact Mass: 399.15829154g/mol
• Monoisotopic Mass: 399.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2-ethylphenyl)-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Compound CAS No. 898428-94-9: N-(2-Ethylphenyl)-2-[4-(Naphthalen-1-yl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-yl]Acetamide

N-(2-Ethylphenyl)-2-[4-(Naphthalen-1-yl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-yl]Acetamide is a complex organic compound with the CAS registry number 898428-94-9. This compound belongs to the class of heterocyclic compounds and features a naphthalene moiety fused with a tetrahydropyrazine ring system. The structure of this compound is characterized by its unique arrangement of functional groups, including an acetamide group attached to a 2,3-dioxo-tetrahydropyrazine ring and a naphthalene substituent. The presence of the naphthalene group suggests potential aromaticity and electronic properties that could be advantageous in various chemical applications.

The synthesis of N-(2-Ethylphenyl)-2-[4-(Naphthalen-1-yl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-yl]Acetamide involves multi-step organic reactions. Typically, such compounds are synthesized through a combination of nucleophilic substitutions, condensation reactions, and cyclizations. The key intermediates in its synthesis include naphthalene derivatives and tetrahydropyrazine precursors. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to similar compounds, potentially improving the yield and purity of this compound.

Structural Features and Properties: The compound exhibits a rigid structure due to the fused naphthalene and tetrahydropyrazine rings. This rigidity can influence its physical properties such as melting point and solubility. The presence of the acetamide group introduces hydrogen bonding capabilities, which can enhance its solubility in polar solvents. Additionally, the electron-withdrawing nature of the 2,3-dioxo group on the tetrahydropyrazine ring could modulate the electronic properties of the molecule.

Applications in Research: N-(2-Ethylphenyl)-2-[4-(Naphthalen-1-yl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-y]Acetamide has shown promise in various research areas. Recent studies have explored its potential as a building block in medicinal chemistry for drug discovery programs targeting specific biological pathways. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated in preclinical models.

Recent Research Findings: In a groundbreaking study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. The study highlighted its potential as a lead compound for anti-cancer drug development. Furthermore, another research team reported on its use as a fluorescent probe for bioimaging applications due to its naphthalene-derived chromophore.

Synthesis Optimization: Recent advancements in catalytic asymmetric synthesis have provided novel pathways for synthesizing similar compounds with high enantiomeric excess. These methods could be adapted for the synthesis of N-(2-Ethylphenyl)-[...]Acetamide, potentially improving both yield and stereochemical control.

Environmental Considerations: As with all chemical compounds intended for large-scale production or application, understanding the environmental impact is crucial. Preliminary studies suggest that this compound degrades under specific environmental conditions; however further research is required to fully assess its ecological footprint.

In conclusion, N-(2-Ethylphenyl)-[...]Acetamide (CAS No. 898428-94) represents an intriguing molecule with diverse applications across organic chemistry and pharmacology. Its unique structure offers opportunities for innovation in drug discovery and material science while posing challenges related to synthesis optimization and environmental sustainability.